Cas no 30201-39-9 (2,4,5,6(1H,3H)-Pyrimidinetetrone,1,3-dimethyl-, 5-[2-(3-nitrophenyl)hydrazone])
30201-39-9 structure
Product Name:2,4,5,6(1H,3H)-Pyrimidinetetrone,1,3-dimethyl-, 5-[2-(3-nitrophenyl)hydrazone]
CAS No:30201-39-9
MF:C12H11N5O5
MW:305.246241807938
CID:321338
PubChem ID:281534
Update Time:2025-04-19
2,4,5,6(1H,3H)-Pyrimidinetetrone,1,3-dimethyl-, 5-[2-(3-nitrophenyl)hydrazone] Chemical and Physical Properties
Names and Identifiers
-
- 2,4,5,6(1H,3H)-Pyrimidinetetrone,1,3-dimethyl-, 5-[2-(3-nitrophenyl)hydrazone]
- 1,3-dimethyl-5-[(3-nitrophenyl)hydrazinylidene]-1,3-diazinane-2,4,6-trione
- AC1NTJ4B
- NSC134367
- NSC-134367
- DTXSID80419196
- AKOS003612562
- 30201-39-9
-
- Inchi: 1S/C12H11N5O5/c1-15-10(18)9(11(19)16(2)12(15)20)14-13-7-4-3-5-8(6-7)17(21)22/h3-6,18H,1-2H3/b14-13+
- InChI Key: XYSLBNCXXVDBHV-BUHFOSPRSA-N
- SMILES: OC1=C(C(N(C)C(N1C)=O)=O)/N=N/C1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 305.07613
- Monoisotopic Mass: 305.07601847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 567
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 131Ų
Experimental Properties
- PSA: 125.22
- LogP: 0.88510
2,4,5,6(1H,3H)-Pyrimidinetetrone,1,3-dimethyl-, 5-[2-(3-nitrophenyl)hydrazone] Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
30201-39-9 (2,4,5,6(1H,3H)-Pyrimidinetetrone,1,3-dimethyl-, 5-[2-(3-nitrophenyl)hydrazone]) Related Products
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